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Compound of Interest

Compound Name: 3,5-Dimethylcyclopentene

Cat. No.: B13788771

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dimethylcyclopentene is a cyclic alkene of interest in organic synthesis and as a potential
building block in the development of novel chemical entities. A thorough understanding of its
physical properties is fundamental for its application in laboratory and industrial settings,
ensuring proper handling, characterization, and utilization in synthetic pathways. This technical
guide provides a comprehensive overview of the known physical properties of 3,5-
Dimethylcyclopentene, detailed experimental protocols for their determination, and a
workflow for its chemical characterization.

Core Physical and Chemical Properties

The following table summarizes the key physical and chemical identifiers for 3,5-
Dimethylcyclopentene.
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Identifier Value Source

Molecular Formula C7Ha12 Cheméo[1], PubChem[2]
Molecular Weight 96.17 g/mol Cheméo[1], PubChem|[2]
CAS Number 7459-71-4 Cheméo[1], PubChem][2]
INChl Key PUPAPFTXLYVYPX- Cheméo[1], PubChem][2]

UHFFFAOYSA-N

Canonical SMILES CcCic=Cc(c)c1 Cheméo[1]

Quantitative Physical Properties

The physical properties of 3,5-Dimethylcyclopentene are crucial for its purification, handling,
and use in chemical reactions. The data presented below has been aggregated from various
chemical databases. It is important to note that while some properties have been
experimentally determined, others are computational estimations.
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Physical Property Value Unit Source and Notes
NIST[1],
Normal Boiling Point 353.00 £ 7.00 K (Experimentally

determined)

Cheméo[1], (Joback

Normal Melting Point 176.07 K
Calculated Property)
Enthalpy of Cheméo[1], (Joback
T 31.42 kJ/mol
Vaporization Calculated Property)
) Cheméo[1], (Joback
Enthalpy of Fusion 10.11 kJ/mol
Calculated Property)
N Cheméo[1], (Joback
Critical Temperature 564.73 K
Calculated Property)
- Cheméo[1], (Joback
Critical Pressure 3431.89 kPa
Calculated Property)
N Cheméo[1], (Joback
Critical Volume 0.353 m3/kmol

Calculated Property)

Cheméo[1], (Crippen
LogP (Octanol/Water) 2.219
Calculated Property)

Water Solubility Cheméo[1], (Crippen
-2.02 mol/l
(log10WS) Calculated Property)

Spectral Data

Spectroscopic data is essential for the structural elucidation and purity assessment of 3,5-
Dimethylcyclopentene.

Spectrum Type Availability Source

Mass Spectrum (EI) Available NIST[3], PubChem[2]
Infrared (IR) Spectrum Available PubChem[2]

13C NMR Spectrum Available PubChem|[2]
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Experimental Protocols

The following sections detail generalized experimental procedures for determining key physical
properties of volatile organic compounds like 3,5-Dimethylcyclopentene.

Determination of Boiling Point (Micro-scale Method)

This method is suitable for small sample volumes.
Apparatus:

e Thiele tube

Thermometer (0-200 °C)

Capillary tube (sealed at one end)

Small test tube

Mineral oil

Bunsen burner or heating mantle

Procedure:

A small amount of 3,5-Dimethylcyclopentene (0.5-1 mL) is placed into the small test tube.

o The capillary tube, with its open end downwards, is placed into the test tube containing the
sample.

e The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is clamped within a Thiele tube filled with mineral oil, ensuring the heat is
distributed evenly.

e The Thiele tube is gently heated. As the temperature rises, a stream of bubbles will emerge
from the open end of the capillary tube.
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e Heating is continued until a rapid and continuous stream of bubbles is observed.
e The heat source is removed, and the liquid is allowed to cool.

e The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube.

Determination of Density

Apparatus:

o Pycnometer (specific gravity bottle) of a known volume
e Analytical balance

o Water bath with temperature control

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using an
analytical balance.

e The pycnometer is filled with distilled water and placed in a constant temperature water bath
until it reaches thermal equilibrium. The volume of the pycnometer is then determined by the
known density of water at that temperature.

e The pycnometer is dried and then filled with 3,5-Dimethylcyclopentene.
o The filled pycnometer is brought to the same temperature in the water bath.
e The mass of the pycnometer filled with the sample is accurately measured.

e The density of 3,5-Dimethylcyclopentene is calculated by dividing the mass of the sample
by the volume of the pycnometer.

Determination of Refractive Index

Apparatus:
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Abbe refractometer

Constant temperature water bath

Dropper

Acetone and lens paper for cleaning

Procedure:

e The Abbe refractometer is calibrated using a standard liquid with a known refractive index.
e The prisms of the refractometer are cleaned with acetone and allowed to dry completely.

o Afew drops of 3,5-Dimethylcyclopentene are placed on the surface of the prism using a
clean dropper.

e The prisms are closed and the instrument's light source is adjusted to illuminate the sample.

e The refractometer is adjusted until the dividing line between the light and dark fields is sharp
and centered in the crosshairs of the eyepiece.

e The refractive index is read from the instrument's scale. The temperature should be
recorded, and if necessary, a correction factor can be applied to report the value at a
standard temperature (typically 20°C).

Workflow and Visualization

Characterization Workflow for a Synthesized Organic
Compound

The following diagram illustrates a typical workflow for the characterization and purity
assessment of a synthesized organic compound such as 3,5-Dimethylcyclopentene.
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Figure 1: General Workflow for Organic Compound Characterization

Click to download full resolution via product page

Caption: General Workflow for Organic Compound Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 3,5-Dimethylcyclopentene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13788771#3-5-dimethylcyclopentene-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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